Cas no 245652-82-8 (1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel-)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel-
• CAS No: 245652-82-8
• MF: C₂₆H₃₈O₄
• MW: 414.577528476715
• MDL: MFCD29918406
• CID: 245971
• PubChem ID: 87574848
• Update Time: 2025-10-29

1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel-
• Bis(trans-3,3,5-trimethylcyclohexyl) Phthalate
• PHTHALIC ACID BIS(TRANS-3,3,5-TRIMETHYLCYCLOHEXYL) ESTER, [LIQUID PHASE FOR GC]
• Phthalic Acid Bis(trans-3,3,5-trimethylcyclohexyl) Ester
• 1-O-[(1S,5R)-3,3,5-Trimethylcyclohexyl] 2-O-[(1R,5S)-3,3,5-trimethylcyclohexyl] benzene-1,2-dicarboxylate
• 1-O-[(1S, 5R)-3, 3, 5-trimethylcyclohexyl] 2-O-[(1R, 5S)-3, 3, 5-trimethylcyclohexyl] benzene-1, 2-dicarboxylate
• Phthalic acid bis(trans-3,3,5-trimethylcyclohexyl) ester, liquid phase for GC
• P0697
• (1R,5S)-3,3,5-trimethylcyclohexyl (1S,5R)-3,3,5-trimethylcyclohexyl phthalate
• 245652-82-8
• DTXSID801334422
• MFCD00070481

• MDL： MFCD29918406
• Inchi： 1S/C26H38O4/c1-17-11-19(15-25(3,4)13-17)29-23(27)21-9-7-8-10-22(21)24(28)30-20-12-18(2)14-26(5,6)16-20/h7-10,17-20H,11-16H2,1-6H3/t17-,18+,19-,20+
• InChI Key： ATHBXDPWCKSOLE-FGYAAKKASA-N
• SMILES： O(C(C1=CC=CC=C1C(=O)O[C@@H]1C[C@@H](C)CC(C)(C)C1)=O)[C@H]1C[C@H](C)CC(C)(C)C1

Computed Properties

• Exact Mass: 414.27700
• Monoisotopic Mass: 414.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 7.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.069
• Melting Point: 50.0 to 57.0 deg-C
• Boiling Point: 466.354°C at 760 mmHg
• Flash Point: 219.654°C
• Refractive Index: 1.526
• PSA: 52.60000
• LogP: 6.42980
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel-

Introduction to 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel- (CAS No. 245652-82-8)

1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel-, identified by its Chemical Abstracts Service (CAS) number 245652-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of esters derived from benzenedicarboxylic acid, a well-known aromatic dicarboxylic acid with a rich history in chemical synthesis and applications. The unique feature of this compound lies in its structural modification, where the carboxylic acid groups are esterified with (1R,5S)-3,3,5-trimethylcyclohexyl moieties. This structural design not only imparts specific stereochemical properties but also opens up avenues for novel applications in drug development and biochemical research.

The synthesis of 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel- involves a series of carefully orchestrated chemical reactions that highlight the expertise in organic synthesis. The process typically begins with the protection of the carboxylic acid groups of benzenedicarboxylic acid to prevent unwanted side reactions during subsequent functionalization. The introduction of the (1R,5S)-3,3,5-trimethylcyclohexyl groups requires precise stereocontrol to ensure the desired enantiomeric purity. This is often achieved through asymmetric synthesis techniques or by using chiral auxiliaries and catalysts. The final step involves the hydrolysis or transesterification of the intermediate esters to yield the desired product in high purity.

One of the most compelling aspects of 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5S)-3,3,5-trimethylcyclohexyl] ester, rel- is its potential application in pharmaceutical research. The bulky (1R,5S)-3,3,5-trimethylcyclohexyl side chains not only provide steric hindrance but also influence the electronic properties of the molecule. This makes it an attractive candidate for designing novel ligands that can interact with biological targets in a highly specific manner. Recent studies have shown that such sterically hindered esters can exhibit enhanced binding affinity and selectivity towards certain enzymes and receptors. For instance， researchers have explored its interactions with cytokine receptors and GPCRs (G-protein coupled receptors)， which are critical targets in drug discovery for treating inflammatory diseases and neurological disorders.

The stereochemistry of (1R，5S)-3，3，5-trimethylcyclohexyl is particularly noteworthy because it introduces a chiral center into the molecule. Chirality plays a pivotal role in pharmaceutical chemistry， as many drugs exhibit enantioselective activity， meaning they interact differently with biological systems depending on their stereochemical configuration. The rel- notation indicates that the compound is a racemic mixture or contains both enantiomers in equal proportions. However， researchers often focus on isolating and studying individual enantiomers due to their distinct pharmacological profiles. Advances in chiral resolution techniques have made it possible to obtain enantiomerically pure forms of this compound， which can be further investigated for their therapeutic potential.

In addition to its pharmaceutical applications， 1，2-Benzenedicarboxylicacid， 1，2-bis[(1R，5S)-3，3，5-trimethylcyclohexyl] ester， rel- has shown promise in materials science and polymer chemistry。 The bulky ester groups can act as modifiers to enhance the mechanical properties of polymers or as building blocks for designing novel materials with specific functionalities。 For example， researchers have incorporated this compound into polymeric matrices to improve their thermal stability and biocompatibility。 Such modifications are particularly relevant in biomedical applications， such as drug delivery systems and tissue engineering scaffolds。

The chemical stability of 1，2-Benzenedicarboxylicacid， 1，2-bis[(1R،5S)-3،3،5-trimethylcyclohexyl] ester， rel- is another important consideration。 Esters are generally stable under ambient conditions but can undergo hydrolysis or transesterification under acidic or basic conditions。 This characteristic must be taken into account during storage and handling to prevent degradation。 Furthermore， the solubility profile of this compound can vary depending on its environment。 While it may be poorly soluble in water due to its hydrophobic nature، it can dissolve well in organic solvents such as dichloromethane、tetrahydrofuran (THF)， and ethyl acetate。 These solubility properties influence its formulation and application in various experimental settings。

Recent advancements in computational chemistry have also contributed to our understanding of 1،2-Benzenedicarboxylicacid، 1，2-bis[(1R،5S)-3،3，5-trimethylcyclohexyl] ester، rel-。 Molecular modeling studies have been used to predict its binding interactions with biological targets at an atomic level。 These simulations help researchers design modified versions of the compound with enhanced pharmacological properties. For instance， virtual screening techniques have identified potential analogs that might exhibit improved efficacy or reduced toxicity compared to the parent compound. Such computational approaches are becoming increasingly integral to drug discovery pipelines。

The future prospects for (CAS No. 245652-82-8) are promising。 As our understanding of biological systems continues to evolve، so does our ability to design molecules that interact with them more effectively。 This compound serves as a valuable scaffold for developing new therapeutic agents targeting various diseases. Moreover， its versatility makes it suitable for interdisciplinary research involving organic chemistry、 medicinal biology、 materials science， and nanotechnology. Collaborative efforts between academia and industry will likely accelerate the translation of these findings into tangible applications.